Cas no 2680874-45-5 (Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate)

• Product Name: Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate
• CAS No: 2680874-45-5
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• CID: 6019843
• PubChem ID: 165910351
• Update Time: 2025-10-30

Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-705801
• ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate
• 2680874-45-5
• Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate

• Inchi： 1S/C15H20ClNO2/c1-2-19-14(18)15(17)9-3-4-12(15)10-11-5-7-13(16)8-6-11/h5-8,12H,2-4,9-10,17H2,1H3
• InChI Key： FVDCFMRWOIOPFU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1CCCC1(C(=O)OCC)N

Computed Properties

• Exact Mass: 281.1182566g/mol
• Monoisotopic Mass: 281.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate

Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate: A Comprehensive Overview

Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate is a highly specialized compound with significant potential in the field of biomedicine. This molecule belongs to a class of compounds that have garnered considerable attention due to their diverse applications in drug discovery and development. Its unique structure, combining amino, cyclopentane, and carboxylate functionalities, positions it as a valuable asset in both academic research and industrial applications.

The compound's name itself is a treasure trove of information for researchers. Breaking it down, the ethyl group indicates the presence of an ethyl ester, which is often used to enhance the stability and bioavailability of carboxylic acids in pharmaceutical formulations. The cyclopentane ring suggests a five-membered cyclic structure, known for its rigidity and ability to maintain specific spatial arrangements, which are crucial in drug design. Furthermore, the 1-amino group attached to the cyclopentane ring introduces an amino functionality that can participate in various biochemical interactions, making it a versatile moiety for medicinal chemistry.

One of the most intriguing aspects of Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate is its (4-chlorophenyl)methyl substituent. The chloro group on the benzene ring adds an additional layer of complexity to the molecule, influencing both its physical properties and biological activity. This substitution not only enhances the compound's stability but also introduces a potential site for further functionalization, opening up possibilities for tailored drug designs.

Recent advancements in medicinal chemistry have highlighted the importance of compounds with such intricate structures in addressing unmet medical needs. For instance, research has shown that Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate exhibits promising activity as a matrix metalloproteinase (MMP) inhibitor, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. By inhibiting MMPs, this compound could potentially halt the progression of pathological conditions characterized by excessive extracellular matrix degradation.

Moreover, studies have explored the role of this compound in cancer therapy. Its ability to modulate cellular signaling pathways, particularly those involved in apoptosis and cell proliferation, positions it as a potential candidate for targeted therapies. Preclinical trials have demonstrated that Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate can effectively induce tumor cell death while sparing healthy cells, suggesting a favorable therapeutic index.

Another area of interest is the compound's potential in central nervous system (CNS) disorders. Its amino functionality and structural features make it a suitable candidate for investigating its effects on neurotransmitter systems, such as serotonin or dopamine pathways. This could pave the way for innovative treatments for conditions like depression, anxiety, and neurodegenerative diseases.

In addition to its therapeutic applications, Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate serves as a valuable tool in chemical biology. Its unique structure allows researchers to probe fundamental biological processes, such as protein-DNA interactions and enzyme mechanisms. By understanding these interactions, scientists can gain deeper insights into disease pathways and develop more effective interventions.

The synthesis of Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate is a testament to the advancements in organic chemistry. The molecule's complexity requires precise synthetic strategies, often involving multi-step reactions and careful control over reaction conditions. Recent developments in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of producing such compounds, making them more accessible for research purposes.

Looking ahead, the future of Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate is promising. Ongoing research is focused on optimizing its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), to improve its therapeutic efficacy. Additionally, efforts are underway to explore its potential in combination therapies, where it could synergize with other drugs to achieve enhanced clinical outcomes.

In conclusion, Ethyl 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylate is a multifaceted compound with extensive applications in biomedicine. Its unique structure, combined with its demonstrated biological activity, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unravel its potential, this compound stands at the forefront of innovation in drug discovery and development.